Cas no 2649694-41-5 ((3S)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: (3S)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2649694-41-5
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 6315424
• PubChem ID: 44404150
• Update Time: 2024-01-06

(3S)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3S)-1-azabicyclo2.2.2octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2649694-41-5
• (3S)-1-azabicyclo[2.2.2]octan-3-yl 1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-27693672
• SCHEMBL1735698

• Inchi： 1S/C23H26N2O2/c26-23(27-21-16-24-13-10-18(21)11-14-24)25-15-12-17-6-4-5-9-20(17)22(25)19-7-2-1-3-8-19/h1-9,18,21-22H,10-16H2/t21-,22?/m1/s1
• InChI Key： FBOUYBDGKBSUES-ZMFCMNQTSA-N
• SMILES： O(C(N1CCC2C=CC=CC=2C1C1C=CC=CC=1)=O)[C@@H]1CN2CCC1CC2

Computed Properties

• Exact Mass: 362.199428076g/mol
• Monoisotopic Mass: 362.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 32.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines 1-phenyltetrahydroisoquinolines